![molecular formula C17H14ClN5O2S2 B4392102 4-(4-quinazolinylamino)-N-1,3-thiazol-2-ylbenzenesulfonamide hydrochloride](/img/structure/B4392102.png)
4-(4-quinazolinylamino)-N-1,3-thiazol-2-ylbenzenesulfonamide hydrochloride
Overview
Description
4-(4-quinazolinylamino)-N-1,3-thiazol-2-ylbenzenesulfonamide hydrochloride is a chemical compound that has attracted significant attention in scientific research due to its potential for use in the treatment of various diseases.
Mechanism of Action
The mechanism of action of 4-(4-quinazolinylamino)-N-1,3-thiazol-2-ylbenzenesulfonamide hydrochloride involves the inhibition of various enzymes and signaling pathways that are involved in the pathogenesis of cancer and neurological disorders. It has been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. It also inhibits the activity of protein kinase C, an enzyme that is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
This compound has been found to exhibit potent anti-tumor activity in various cancer cell lines, including breast cancer, lung cancer, and leukemia. It has also been shown to inhibit the activity of acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease. In addition, it has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(4-quinazolinylamino)-N-1,3-thiazol-2-ylbenzenesulfonamide hydrochloride in lab experiments is its potent anti-tumor activity, which makes it a promising candidate for the development of new cancer therapies. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in clinical trials.
Future Directions
There are several future directions for the study of 4-(4-quinazolinylamino)-N-1,3-thiazol-2-ylbenzenesulfonamide hydrochloride. One direction is to further investigate its mechanism of action and identify the specific enzymes and signaling pathways that are targeted by this compound. Another direction is to explore its potential use in combination with other anti-cancer drugs to enhance its efficacy. Additionally, further studies are needed to evaluate the safety and toxicity of this compound in animal models and clinical trials.
Scientific Research Applications
4-(4-quinazolinylamino)-N-1,3-thiazol-2-ylbenzenesulfonamide hydrochloride has been extensively studied for its potential use in the treatment of cancer, Alzheimer's disease, and other neurological disorders. It has been found to exhibit potent anti-tumor activity by inhibiting the growth of cancer cells and inducing apoptosis. In addition, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the pathogenesis of Alzheimer's disease.
Properties
IUPAC Name |
4-(quinazolin-4-ylamino)-N-(1,3-thiazol-2-yl)benzenesulfonamide;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13N5O2S2.ClH/c23-26(24,22-17-18-9-10-25-17)13-7-5-12(6-8-13)21-16-14-3-1-2-4-15(14)19-11-20-16;/h1-11H,(H,18,22)(H,19,20,21);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFOFYZCWUXIJHA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NC=N2)NC3=CC=C(C=C3)S(=O)(=O)NC4=NC=CS4.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClN5O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.